Cas no 833-85-2 (5-(4-Methylphenyl)-5-oxovaleric Acid)

• Product Name: 5-(4-Methylphenyl)-5-oxovaleric Acid
• CAS No: 833-85-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD00458564
• CID: 728045
• PubChem ID: 70032
• Update Time: 2025-04-19

5-(4-Methylphenyl)-5-oxovaleric Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid,4-methyl-d-oxo-
• 5-(4-Methylphenyl)-5-oxovaleric acid
• 5-Oxo-5-p-tolyl-pentanoic acid
• MCWLCBLXRSXGTF-UHFFFAOYSA-N
• Butyric acid, 4-p-toluoyl-
• 4-p-Toluoylbutyric acid
• DA8HTW3SB7
• EN300-138548
• 5-(4-Methylphenyl)-5-oxopentanoic acid #
• doi:10.14272/MCWLCBLXRSXGTF-UHFFFAOYSA-N
• FT-0705961
• FS-4187
• AKOS004908134
• 833-85-2
• 4-p-toluoylbutyricacid
• EINECS 212-632-6
• 5-Oxo-5-(p-tolyl)pentanoic acid
• Benzenepentanoic acid, 4-methyl-delta-oxo-
• MFCD00458564
• AB06076
• 4-methyl-delta-oxobenzenepentanoic acid
• 5-oxo-5-p-tolylpentanoic acid
• Z361415418
• SCHEMBL2743310
• Benzenepentanoic acid, 4-methyl-.delta.-oxo-
• 4-(p-Toluoyl)butyric acid
• 10.14272/MCWLCBLXRSXGTF-UHFFFAOYSA-N
• 5-(4-Methylphenyl)-5-oxopentanoic acid
• NS00038252
• DTXSID90232257
• DB-075925
• STL301504
• 5-(4-Methylphenyl)-5-oxovaleric Acid

• MDL： MFCD00458564
• Inchi： 1S/C12H14O3/c1-9-5-7-10(8-6-9)11(13)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
• InChI Key： MCWLCBLXRSXGTF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CCCC(=O)O

Computed Properties

• Exact Mass: 206.094294
• Monoisotopic Mass: 206.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.137
• Boiling Point: 399.5°C at 760 mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.536
• PSA: 54.37000
• LogP: 2.43260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones